Cas no 2228296-78-2 (1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228296-78-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6241569
• PubChem ID: 165975667
• Update Time: 2025-10-29

1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• 2228296-78-2
• [1-(3-ethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1768494

• Inchi： 1S/C14H21NO/c1-4-16-12-7-5-6-11(8-12)14(10-15)9-13(14,2)3/h5-8H,4,9-10,15H2,1-3H3
• InChI Key： ZBKAKGWGDMTURL-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228296-78-2)

1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine, a compound with the CAS number 2228296-78-2, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif, featuring a 1-(3-ethoxyphenyl) substituent attached to a 2,2-dimethylcyclopropylmethanamine backbone, offers a rich scaffold for further chemical modifications and biological evaluations.

The chemical structure of this compound encompasses several key features that make it particularly intriguing for researchers. The presence of an ethoxy group on the phenyl ring introduces a polar nature to the molecule, which can influence its solubility and interaction with biological targets. Additionally, the cyclopropyl ring provides a rigid structure that may enhance binding affinity and selectivity in drug design. These structural attributes have prompted extensive exploration into its pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine scaffold has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The unique combination of structural features allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological profile. For instance, derivatization of the ethoxy group or the cyclopropyl ring could lead to novel analogs with enhanced efficacy or reduced toxicity. Such modifications are crucial in the iterative process of drug development.

The pharmacological evaluation of 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine has been complemented by computational studies using advanced molecular modeling techniques. These studies have provided valuable insights into its binding interactions with potential target proteins. By leveraging computational methods, researchers have been able to predict and optimize the compound's pharmacokinetic and pharmacodynamic properties before conducting expensive wet-lab experiments.

Recent advancements in high-throughput screening (HTS) have further accelerated the exploration of this compound's therapeutic potential. HTS allows for rapid testing of large libraries of compounds against various biological targets, providing a systematic approach to identify lead candidates. The results from these screenings have highlighted the 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine as a promising molecule for further investigation.

The synthesis of this compound presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled researchers to construct the desired framework with high precision and yield. These advancements in synthetic chemistry are crucial for enabling further exploration and development.

Beyond its potential therapeutic applications, 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine also holds significance in academic research. Its study contributes to our understanding of molecular interactions and drug design principles. By investigating this compound, researchers can gain insights into how structural modifications influence biological activity, which can be translated into broader principles applicable to other drug candidates.

The regulatory landscape for pharmaceutical compounds like 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine is stringent but well-established. Compliance with regulatory guidelines ensures that any future therapeutic agents derived from this scaffold meet rigorous safety and efficacy standards. This regulatory framework is essential for ensuring that new drugs are both effective and safe for patient use.

In conclusion, 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228296-78-2) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and promising pharmacological properties make it a valuable candidate for further exploration. As research continues to uncover new applications and optimize its pharmacological profile, this compound is poised to play a crucial role in the advancement of medicinal chemistry.